1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3,4,5-trimethoxyphenyl)-2-propen-1-one

• IUPAC Name: (E)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H20O6/c1-22-18-10-13(11-19(23-2)20(18)24-3)4-6-15(21)14-5-7-16-17(12-14)26-9-8-25-16/h4-7,10-12H,8-9H2,1-3H3/b6-4+
• InChI Key: MELLWLMZFAEGSK-GQCTYLIASA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)C2=CC3=C(C=C2)OCCO3
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)C2=CC3=C(C=C2)OCCO3
• Molecular Formula: C20H20O6
• Molecular Weight: 356.4 g/mol

Description

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-(3,4,5-trimethoxyphenyl)-2-propen-1-one, commonly known as MMDA-2, is a psychoactive drug that belongs to the class of phenethylamines. It was first synthesized in the 1970s and has been studied for its potential applications in scientific research. MMDA-2 is known for its ability to induce hallucinations and alter perception, making it a valuable tool for studying the brain and its functions.

Mechanism of Action

The mechanism of action of MMDA-2 is not fully understood but it is believed to act primarily as a partial agonist at the serotonin 2A receptor. This receptor is involved in the regulation of mood, perception, and cognition. MMDA-2 has been shown to increase the release of serotonin in the brain, leading to altered perception and hallucinations.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MMDA-2 are similar to those of other hallucinogens. It has been shown to alter perception, induce hallucinations, and produce feelings of euphoria and well-being. MMDA-2 has also been shown to increase heart rate and blood pressure and to cause pupil dilation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MMDA-2 in lab experiments is its ability to induce hallucinations and alter perception, making it a valuable tool for studying the brain and its functions. However, its use is limited by its potential for abuse and its classification as a Schedule I controlled substance in the United States.

Future Directions

There are several potential future directions for research on MMDA-2 and other hallucinogens. One area of interest is the investigation of the therapeutic potential of these compounds for the treatment of mental health disorders such as depression, anxiety, and PTSD. Another area of interest is the study of the long-term effects of hallucinogen use on the brain and its functions. Additionally, there is a need for further research into the mechanisms of action of these compounds and their potential applications in scientific research.

Scientific Research Applications

MMDA-2 has been used in scientific research to study the brain and its functions. It has been shown to have a high affinity for the serotonin 2A receptor, which is involved in the regulation of mood, perception, and cognition. MMDA-2 has also been used to study the effects of hallucinogens on the brain and to investigate the potential therapeutic applications of these compounds.